N-((5-(furan-2-yl)pyridin-3-yl)methyl)tetrahydrofuran-2-carboxamide

• IUPAC Name: N-[[5-(furan-2-yl)pyridin-3-yl]methyl]oxolane-2-carboxamide
• InChI: InChI=1S/C15H16N2O3/c18-15(14-4-2-6-20-14)17-9-11-7-12(10-16-8-11)13-3-1-5-19-13/h1,3,5,7-8,10,14H,2,4,6,9H2,(H,17,18)
• InChI Key: HUYRXGMMJWEHFK-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)C(=O)NCC2=CC(=CN=C2)C3=CC=CO3
• Molecular Formula: C15H16N2O3
• Molecular Weight: 272.30 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a furan ring, a pyridine ring, and a tetrahydrofuran ring with a carboxamide group. These groups are common in many biologically active compounds and pharmaceuticals.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It would likely be planar around the aromatic rings (furan and pyridine) and have tetrahedral geometry around the tetrahydrofuran ring.

Chemical Reactions Analysis

The reactivity of this compound would depend on its functional groups. The furan and pyridine rings might undergo electrophilic aromatic substitution, while the carboxamide group could participate in various condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. For example, it would likely be soluble in polar solvents due to its polar functional groups.

Scientific Research Applications

Anti-Tubercular Agents

This compound has potential applications in the development of new anti-tubercular drugs. Given the urgent need for effective treatments against drug-resistant strains of tuberculosis, derivatives of this compound could be synthesized and evaluated for their inhibitory activity against Mycobacterium tuberculosis. .

Enzyme Inhibition

The structural similarity to compounds known to inhibit prolyl oligopeptidase (POP), an enzyme involved in the regulation of neuropeptides, suggests that this compound could serve as a small-molecule inhibitor in neuroscience research. .

Anticancer Research

Compounds with similar furan and pyridine components have been studied for their cytotoxic effects on cancer cells. .

Anti-Fibrotic Activity

Research on related molecules has indicated that certain derivatives exhibit anti-fibrotic activity, which could be beneficial in treating fibrosis-related diseases. .

Mechanism of Action

Target of Action

The primary target of this compound is Cytochrome P450 2A6 . This enzyme is part of the cytochrome P450 family of enzymes, which are responsible for metabolizing various substances in the body.

Mode of Action

The compound interacts with its target, Cytochrome P450 2A6, by binding to it .

Biochemical Pathways

The compound affects the metabolic pathways involving Cytochrome P450 2A6. This enzyme is involved in the metabolism of various substances, including some drugs and toxins . By inhibiting this enzyme, the compound can alter the metabolism of these substances.

Pharmacokinetics

It is known that the compound can bind to cytochrome p450 2a6 . The absorption, distribution, metabolism, and excretion (ADME) properties of the compound, as well as its bioavailability, are areas of ongoing research .

Result of Action

The molecular and cellular effects of the compound’s action are related to its inhibition of Cytochrome P450 2A6. This can result in altered metabolism of substances that are normally metabolized by this enzyme .

Action Environment

Environmental factors can influence the action, efficacy, and stability of the compound. Factors such as pH, temperature, and the presence of other substances can affect the compound’s ability to bind to its target and inhibit its activity

Safety and Hazards

The safety and hazards of this compound would need to be determined through laboratory testing. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

The future research on this compound could involve further exploration of its potential uses, such as in medicine or materials science. It could also involve studying its properties in more detail or developing more efficient methods for its synthesis.